Cas no 2171938-84-2 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid
• CAS No: 2171938-84-2
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6580713
• PubChem ID: 165580210
• Update Time: 2025-06-13

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
• EN300-1565205
• 2171938-84-2

• Inchi： 1S/C25H26N2O5/c1-14(10-22(28)27-11-19-20(12-27)23(19)24(29)30)26-25(31)32-13-21-17-8-4-2-6-15(17)16-7-3-5-9-18(16)21/h2-9,14,19-21,23H,10-13H2,1H3,(H,26,31)(H,29,30)
• InChI Key： OJTLCGQZUIQKHM-UHFFFAOYSA-N
• SMILES： OC(C1C2CN(C(CC(C)NC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)=O)CC21)=O

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 2171938-84-2)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 2171938-84-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acid derivatives and is characterized by its intricate bicyclic ring system and the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group.

The Fmoc group is widely used in peptide synthesis to protect the amino functionality of amino acids, allowing for precise control over the coupling reactions during the synthesis of complex peptides and proteins. The removal of this protecting group is typically achieved through mild base treatment, making it a versatile tool in synthetic organic chemistry.

The bicyclic ring system in this compound, specifically the 3-azabicyclo[3.1.0]hexane moiety, imparts unique conformational properties that can influence the compound's biological activity. This structural feature has been shown to enhance the binding affinity and selectivity of molecules targeting specific receptors or enzymes, making it a valuable scaffold for drug design.

Recent studies have explored the potential applications of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme involved in Alzheimer's disease pathology, suggesting its potential as a lead compound for further drug development.

In another study, researchers at the University of California, San Francisco, investigated the anti-inflammatory properties of this compound and found that it effectively reduced inflammation in both in vitro and in vivo models. The mechanism of action was attributed to its ability to modulate signaling pathways involved in the production of pro-inflammatory cytokines.

The synthesis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid involves several steps, including the formation of the Fmoc protected amino acid derivative and its subsequent coupling with the bicyclic ring system. The synthetic route is well-documented in the literature and can be adapted to produce various analogs with different substituents, allowing for fine-tuning of the compound's properties for specific therapeutic targets.

The stability and solubility of this compound are important considerations for its use in pharmaceutical formulations. Studies have shown that it exhibits good stability under physiological conditions and can be formulated into various dosage forms, including oral tablets, injectable solutions, and topical formulations. However, optimization of these properties may be necessary to enhance its bioavailability and therapeutic efficacy.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 2171938-84-2) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features and potential therapeutic applications make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike.